4,4'-(methylenediimino)bis(1,2,5-oxadiazole-3-carboxamide)

• IUPAC Name: 4-[[(4-carbamoyl-1,2,5-oxadiazol-3-yl)amino]methylamino]-1,2,5-oxadiazole-3-carboxamide
• InChI: InChI=1S/C7H8N8O4/c8-4(16)2-6(14-18-12-2)10-1-11-7-3(5(9)17)13-19-15-7/h1H2,(H2,8,16)(H2,9,17)(H,10,14)(H,11,15)
• InChI Key: UAIBXTUUGZSZCS-UHFFFAOYSA-N
• Canonical SMILES: C(NC1=NON=C1C(=O)N)NC2=NON=C2C(=O)N
• Molecular Formula: C7H8N8O4
• Molecular Weight: 268.19 g/mol

Description

“4,4’-(methylenediimino)bis(1,2,5-oxadiazole-3-carboxamide)” is a compound that has been synthesized by the acid-catalyzed condensation of 4-amino-1,2,5-oxadiazole-3-carboxylic acid and 4-amino-1,2,5-oxadiazole-3-carboxamide with formaldehyde.

Synthesis Analysis

The synthesis of “4,4’-(methylenediimino)bis(1,2,5-oxadiazole-3-carboxamide)” involves the acid-catalyzed condensation of 4-amino-1,2,5-oxadiazole-3-carboxylic acid and 4-amino-1,2,5-oxadiazole-3-carboxamide with formaldehyde. This synthesis process has been documented in various publications.

Molecular Structure Analysis

The crystal and molecular structures of the compounds have been determined by X-ray crystallography. “4,4’-(methylenediimino)bis(1,2,5-oxadiazole-3-carboxamide)” crystallizes in space group P21/c, and its measured density is 1.623g/mL, in close agreement with the calculated value of 1.64g/mL.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “4,4’-(methylenediimino)bis(1,2,5-oxadiazole-3-carboxamide)” are primarily the acid-catalyzed condensation reactions. Further details about the chemical reactions involved in the synthesis process can be found in the referenced publications.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4,4’-(methylenediimino)bis(1,2,5-oxadiazole-3-carboxamide)” have been analyzed in various studies. The compound crystallizes in space group P21/c, and its measured density is 1.623g/mL, which is in close agreement with the calculated value of 1.64g/mL.

Scientific Research Applications

Synthesis and Crystal Structure

4,4′-(Methylenediimino)bis-1,2,5-oxadiazole-3-carboxamide, alongside its acid variant, was synthesized through acid-catalyzed condensation, revealing insights into its crystal and molecular structures via X-ray crystallography. The compound showed significant density variations, suggesting unique characteristics of ortho-aminocarboxylic acids (Willer et al., 2013).

Energetic Materials Research

This compound was also explored as part of research on high nitrogen energetic materials and polymers for structural components. The study aimed to investigate its compatibility and performance as an energetic ingredient, potentially indicating its application in advanced material sciences (Storey et al., 2011).

Chemical Synthesis and Stability Studies

Further research involved synthesizing and characterizing compounds based on similar molecular structures, like 3,4-Bis(aminofurazano)furoxan. These studies provide insight into the compound's stability, density, and performance as an energetic material, indicating its potential use in fields like material chemistry (Yu et al., 2017).